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Introduction

Tat-NR2B9c, also known as NA-1, is a cell-penetrating peptide that acts as a potent inhibitor of
postsynaptic density-95 (PSD-95).[1][2] PSD-95 is a scaffolding protein that links N-methyl-D-
aspartate receptors (NMDARS) to downstream signaling pathways involved in excitotoxicity,
such as those mediated by neuronal nitric oxide synthase (nNOS).[3][4] By disrupting the
interaction between PSD-95 and the NR2B subunit of the NMDA receptor, Tat-NR2B9c can
uncouple NMDAR activation from the production of nitric oxide (NO) and superoxide, thereby
exerting neuroprotective effects.[3][4][5] This makes Tat-NR2B9c a valuable research tool for
studying ischemic stroke, traumatic brain injury, and other neurological disorders characterized
by excitotoxic neuronal death.[6]

Chemical Properties and Solubility

Proper dissolution and storage of Tat-NR2B9c are critical for maintaining its biological activity
and ensuring experimental reproducibility. The following table summarizes the key chemical
and solubility properties of the peptide.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13921894#bc-rfq
https://www.medchemexpress.com/Tat-NR2B9c.html
https://www.selleckchem.com/peptide/tat-nr2b9c.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4420863/
https://pubmed.ncbi.nlm.nih.gov/25669908/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4420863/
https://pubmed.ncbi.nlm.nih.gov/25669908/
https://ouci.dntb.gov.ua/en/works/lR5Lepa4/
https://patents.google.com/patent/US10251935B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13921894?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value
Synonyms Tat-NR2Bct, NA-1
Appearance Lyophilized powder

Water: 100 mg/mL (ultrasonication may be
required)[7] DMSO: 100 mg/mL (use of fresh,

Solubility ] )
anhydrous DMSO is recommended as moisture
can reduce solubility)[2]

Insolubility Ethanol[2]

Storage and Stability

The stability of Tat-NR2B9c is dependent on the storage conditions. Following these guidelines
will help preserve the integrity of the peptide.

Storage .
Form Duration Notes
Temperature
Store in a tightly
N sealed vial, protected
Lyophilized Powder -20°C Up to 3 years )
from moisture and
light.[2]
Aliguot to avoid
Stock Solution -80°C Up to 1 year repeated freeze-thaw
cycles.[2]
Aliquot to avoid
Stock Solution -20°C Up to 1 month repeated freeze-thaw

cycles.[1]

Note: The plasma half-life of Tat-NR2B9c can be relatively short.[8] For in vivo studies, this
should be taken into consideration when designing the experimental timeline.
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Signaling Pathway of Tat-NR2B9c in
Neuroprotection

Tat-NR2B9c exerts its neuroprotective effects by disrupting the PSD-95 scaffolding protein's
interaction with the NMDA receptor, thereby inhibiting downstream excitotoxic signaling.
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Caption: Tat-NR2B9c signaling pathway in neuroprotection.

Experimental Protocols
Protocol 1: Preparation of Tat-NR2B9c¢ Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Tat-NR2B9c.
Materials:

e Lyophilized Tat-NR2B9c

e Anhydrous Dimethyl Sulfoxide (DMSO) or sterile distilled water

» Sterile, nuclease-free microcentrifuge tubes

Procedure:

o Before opening, allow the vial of lyophilized Tat-NR2B9c to equilibrate to room temperature
to prevent condensation.
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« Briefly centrifuge the vial to ensure all the powder is at the bottom.

o To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO or
sterile distilled water. For example, for 1 mg of peptide with a molecular weight of
approximately 2518.9 g/mol , add 39.7 pL of solvent.

o Gently vortex to dissolve the peptide completely. If using water, sonication may be necessary
to achieve full dissolution.[7]

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

 Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1][2]

Protocol 2: In Vitro Neuroprotection Assay

This protocol provides a general workflow for assessing the neuroprotective effects of Tat-
NR2B9c against NMDA-induced excitotoxicity in primary neuronal cultures.
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Caption: Workflow for an in vitro neuroprotection assay.
Procedure:

¢ Culture primary neurons (e.g., cortical or hippocampal neurons) to the desired density and
maturity (e.g., 10-12 days in vitro).

* Prepare working solutions of Tat-NR2B9c by diluting the stock solution in the appropriate cell
culture medium.

¢ Aspirate the old medium from the neuronal cultures and replace it with fresh medium
containing various concentrations of Tat-NR2B9c (e.g., 0.05, 0.1, 0.5 uM). Incubate for a pre-
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determined time (e.g., 15 minutes).

« Introduce the excitotoxic insult by adding NMDA to a final concentration of 100 uM.
e Co-incubate for a specified duration (e.g., 30 minutes).
e Wash the cells with fresh medium to remove NMDA and Tat-NR2B9c.

 Incubate the cells for an additional period (e.g., 24 hours) to allow for the development of
neuronal death.

o Assess cell viability using standard methods such as the Lactate Dehydrogenase (LDH)
assay or live/dead cell staining.

Protocol 3: In Vivo Administration

This protocol provides a general guideline for the in vivo administration of Tat-NR2B9c in a
mouse model of stroke.

Materials:

e Tat-NR2B9c

» Sterile saline (0.9% NaCl)

e Appropriate syringes and needles for the chosen route of administration
Procedure:

o Prepare the Tat-NR2B9c solution for injection by dissolving it in sterile saline. If starting from
a stock solution in DMSO, ensure the final concentration of DMSO is non-toxic to the
animals.

o For intraperitoneal (i.p.) injection in a neonatal mouse model of hypoxic-ischemic brain injury,
a single dose of 15 ug/g body weight in a volume of 100-120 ul can be administered.

e For intravenous (i.v.) administration in adult mice, Tat-NR2B9c can be administered via the
tail vein.
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¢ The timing of administration will depend on the experimental model (e.g., pre-treatment, co-
treatment, or post-treatment relative to the ischemic insult).

« Monitor the animals for any adverse effects following administration.

Concluding Remarks

Tat-NR2B9c is a valuable tool for investigating the mechanisms of excitotoxic neuronal injury
and for the preclinical evaluation of neuroprotective strategies. Adherence to proper dissolution,
storage, and experimental protocols is essential for obtaining reliable and reproducible results.
The information provided in these application notes serves as a guide to aid researchers in the
effective use of this peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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